Cas no 1171036-94-4 (N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide)

N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide structure

1171036-94-4 structure

Product Name:N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide

CAS No:1171036-94-4

MF:C₂₂H₁₉N₅O₄S

MW:449.482362985611

CID:6445985

PubChem ID:135912519

Update Time:2024-01-14

N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide
- F5281-1173
- AKOS024504902
- 1171036-94-4
- N-[2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
- N-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide
- Inchi： 1S/C22H19N5O4S/c1-12(2)14-10-20(28)25-22(23-14)27-19(9-15(26-27)18-4-3-7-32-18)24-21(29)13-5-6-16-17(8-13)31-11-30-16/h3-10,12H,11H2,1-2H3,(H,24,29)(H,23,25,28)
- InChI Key： DXLHPPVKXPGHDE-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=C(NC(C2C=CC3=C(C=2)OCO3)=O)N(C2NC(C=C(C(C)C)N=2)=O)N=1

Computed Properties

Exact Mass: 449.11577528g/mol
Monoisotopic Mass: 449.11577528g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 818
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 135Å²

N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

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